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For Researchers, Scientists, and Drug Development Professionals

Abstract
Lauryl glycidyl ether (LGE), with the CAS number 2461-18-9, is a versatile aliphatic glycidyl

ether characterized by a 12-carbon lauryl group and a reactive terminal epoxide ring. This

unique structure imparts amphiphilic properties, making it a valuable intermediate in the

synthesis of functional polymers and surfactants. Its primary applications are found in the

formulation of epoxy resins as a reactive diluent to reduce viscosity and in the burgeoning field

of biomedical research, particularly in the development of advanced drug delivery systems.

This technical guide provides an in-depth overview of the chemical and physical properties,

synthesis methodologies, key applications, and toxicological profile of Lauryl glycidyl ether.
Detailed experimental protocols and structured data presentations are included to facilitate its

use in research and development.

Chemical and Physical Properties
Lauryl glycidyl ether is a clear, colorless to pale yellow viscous liquid with a mild, ether-like

odor.[1] Its key physical and chemical properties are summarized in the table below.
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Property Value References

CAS Number 2461-18-9

Molecular Formula C₁₅H₃₀O₂

Molecular Weight 242.40 g/mol

Appearance Clear colorless viscous liquid [2][3]

Boiling Point 324 °C (lit.) [2]

Density 0.89 g/mL at 25 °C (lit.) [4]

Solubility in Water Insoluble [2][5]

Synonyms

Dodecyl glycidyl ether,

((Dodecyloxy)methyl)oxirane,

1,2-Epoxy-3-

(dodecyloxy)propane

[5]

Synthesis of Lauryl Glycidyl Ether
The most prevalent method for synthesizing Lauryl glycidyl ether involves the reaction of

lauryl alcohol (1-dodecanol) with an epoxy-containing compound, typically epichlorohydrin, in

the presence of a base and often a phase-transfer catalyst to enhance reaction rates and yield.

[6]

General Reaction Scheme
The synthesis proceeds via a nucleophilic substitution reaction where the alkoxide ion, formed

from the deprotonation of lauryl alcohol by a base, attacks the electrophilic carbon of the

epoxide ring in epichlorohydrin. This is followed by an intramolecular cyclization to form the

glycidyl ether.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1222760?utm_src=pdf-body-img
https://www.benchchem.com/product/b1222760?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemview.epa.gov [chemview.epa.gov]

2. In vitro eye irritancy test of lauryl derivatives and polyoxyethylene alkyl derivatives with the
reconstructed rabbit corneal epithelium model - PubMed [pubmed.ncbi.nlm.nih.gov]

3. ecetoc.org [ecetoc.org]

4. benchchem.com [benchchem.com]

5. Glycidyl ether reactions with amines | Semantic Scholar [semanticscholar.org]

6. Lauryl glycidyl ether | 2461-18-9 | Benchchem [benchchem.com]

To cite this document: BenchChem. [Lauryl Glycidyl Ether (CAS 2461-18-9): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222760#lauryl-glycidyl-ether-cas-number-2461-18-
9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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